ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate

• IUPAC Name: ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazinylidene]butanoate
• InChI: InChI=1S/C15H19N3O5/c1-4-11(15(20)23-5-2)10(3)16-17-14(19)12-8-6-7-9-13(12)18(21)22/h6-9,11H,4-5H2,1-3H3,(H,17,19)
• InChI Key: MQWSXNZOEWFCAT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=NNC(=O)C1=CC=CC=C1[N+](=O)[O-])C)C(=O)OCC
• Molecular Formula: C15H19N3O5
• Molecular Weight: 321.33 g/mol

Description

Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate, also known as ENB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been studied as a potential treatment for Alzheimer's disease and other neurodegenerative disorders. In agriculture, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been investigated for its ability to enhance plant growth and protect against pests. In materials science, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been used as a precursor for the synthesis of various polymers and nanomaterials.

Mechanism of Action

The mechanism of action of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In particular, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. By inhibiting these enzymes, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate may exert its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate can inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death). ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has also been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In vivo studies have demonstrated that ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has several advantages for lab experiments, including its ease of synthesis and its ability to inhibit specific enzymes and signaling pathways. However, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate. One area of interest is the development of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate-based drugs for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is the use of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate in agriculture to enhance plant growth and protect against pests. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate and its potential side effects.

Synthesis Methods

Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate can be synthesized through a multi-step process involving the reaction of ethyl acetoacetate with hydrazine hydrate to form ethyl 3-hydrazinobutanoate. This compound is then reacted with 2-nitrobenzoyl chloride to yield ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate. The synthesis method of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been well-established and can be easily replicated in a laboratory setting.